Cas no 668987-23-3 (2-bromoethyl 1H-pyrrole-2-carboxylate)

• Product Name: 2-bromoethyl 1H-pyrrole-2-carboxylate
• CAS No: 668987-23-3
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 3235429
• PubChem ID: 85947469
• Update Time: 2025-10-23

2-bromoethyl 1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-PYRROLE-2-CARBOXYLIC ACID, 2-BROMOETHYL ESTER
• 2-bromoethyl 1H-pyrrole-2-carboxylate
• EN300-1478647
• 668987-23-3

• Inchi： 1S/C7H8BrNO2/c8-3-5-11-7(10)6-2-1-4-9-6/h1-2,4,9H,3,5H2
• InChI Key： FOZFBEBWMHYYOV-UHFFFAOYSA-N
• SMILES： BrCCOC(C1=CC=CN1)=O

Computed Properties

• Exact Mass: 216.97384Da
• Monoisotopic Mass: 216.97384Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.1Ų

Additional information on 2-bromoethyl 1H-pyrrole-2-carboxylate

2-Bromoethyl 1H-Pyrrole-2-Carboxylate: An Overview of a Promising Compound (CAS No. 668987-23-3)

2-Bromoethyl 1H-pyrrole-2-carboxylate (CAS No. 668987-23-3) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a bromoethyl group and a pyrrole carboxylate moiety. These functionalities endow the molecule with a range of chemical properties that make it an attractive candidate for further research and development.

The pyrrole ring is a fundamental building block in many natural products and synthetic compounds, known for its aromaticity and ability to participate in various chemical reactions. The presence of the bromoethyl group adds further reactivity and functional diversity to the molecule, making it a valuable intermediate in the synthesis of more complex structures. The combination of these features has led to extensive studies on the potential applications of 2-bromoethyl 1H-pyrrole-2-carboxylate.

In the realm of pharmaceutical research, 2-bromoethyl 1H-pyrrole-2-carboxylate has shown promise as a precursor for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antitumor activity against several cancer cell lines. The bromoethyl group can be readily functionalized to introduce additional pharmacophores, enhancing the therapeutic potential of the resulting molecules.

Beyond pharmaceuticals, 2-bromoethyl 1H-pyrrole-2-carboxylate has also found applications in materials science. The pyrrole ring is a key component in conducting polymers and other advanced materials due to its conjugated π-electron system. Research has shown that this compound can be used as a monomer or co-monomer in the synthesis of conductive polymers with tunable properties. These materials have potential applications in electronic devices, sensors, and energy storage systems.

In the context of chemical synthesis, 2-bromoethyl 1H-pyrrole-2-carboxylate serves as a valuable starting material for the preparation of complex organic molecules. Its reactivity allows for the introduction of various functional groups through substitution reactions, making it a versatile intermediate in synthetic pathways. A notable example is its use in the synthesis of heterocyclic compounds with biological activity. A study published in Tetrahedron Letters reported the efficient synthesis of pyrrolo[1,2-a]pyrazines using this compound as a key intermediate.

The environmental impact and safety profile of 2-bromoethyl 1H-pyrrole-2-carboxylate are also important considerations for its widespread use. Recent studies have focused on optimizing synthetic routes to minimize waste and improve sustainability. Green chemistry principles have been applied to develop more environmentally friendly methods for producing this compound, ensuring that it can be synthesized on an industrial scale without significant ecological harm.

In conclusion, 2-bromoethyl 1H-pyrrole-2-carboxylate (CAS No. 668987-23-3) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers and chemists working on new drug discovery, advanced materials development, and synthetic chemistry. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in shaping the future of these fields.